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A deep dive into the performance characteristics of two powerful hydrocarbon rocket fuels, RP-
1 and the synthetic fuel Syntin, reveals a fascinating story of trade-offs between cost,

performance, and availability. This guide provides a comprehensive comparison of their key

performance metrics, supported by available data, to inform researchers, scientists, and

propulsion engineers.

For decades, RP-1, a highly refined form of kerosene, has been the workhorse of the space

industry, powering the first stages of iconic launch vehicles. However, in the quest for higher

performance, specialized synthetic fuels have been developed, with the Soviet-era propellant

Syntin (C₁₀H₁₆) emerging as a notable, more energetic alternative. This comparison guide

delves into the quantitative performance differences between these two fuels, outlining their

physical properties, energetic characteristics, and the experimental methods used to determine

these critical parameters.

Executive Summary of Performance
Syntin exhibits a clear advantage over RP-1 in key performance areas, primarily due to its

higher density and significant positive enthalpy of formation. This translates to a greater

specific impulse and increased payload capacity for launch vehicles, as demonstrated by the

operational history of the Soyuz-U2 rocket. While RP-1 remains a cost-effective and widely

used propellant, Syntin represents a class of high-energy-density fuels with the potential for

enhanced performance in volume-limited applications.
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Quantitative Performance Comparison
The following tables summarize the key performance parameters of RP-1 and Syntin based on

available data.

Physical and Chemical

Properties
RP-1 Syntin (C₁₀H₁₆)

Chemical Formula
Mixture of hydrocarbons

(approximated as C₁₂H₂₃)
C₁₀H₁₆

Density (g/mL at 20°C) ~0.81[1] 0.851[1][2]

Enthalpy of Formation (kJ/mol) Negative (typical for alkanes) +133[1][2]

Performance Parameters

(with Liquid Oxygen as

Oxidizer)

RP-1 Syntin

Specific Impulse (Isp)

(seconds, sea level)
270 - 360[1]

Implied increase of ~1.5% over

RP-1. Estimated ~368 s.

Heat of Combustion High (exothermic)

Higher than RP-1 (inferred

from positive enthalpy of

formation)

Thrust High

Higher than RP-1 for the same

engine (due to higher density

and energy)

Experimental Protocols
The performance data presented in this guide are determined through a series of standardized

experimental procedures designed to characterize the energetic properties and performance of

rocket propellants.
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The thrust of a rocket engine is experimentally determined using a static test stand. The engine

is mounted horizontally to a rigid structure equipped with load cells.[3][4] These calibrated

sensors measure the force exerted by the engine during firing. The data from the load cells

provides a precise measurement of the engine's thrust profile over time.

Specific Impulse Determination
Specific impulse (Isp) is a measure of a rocket engine's efficiency. It is calculated from

experimentally measured thrust and the mass flow rate of the propellant. The thrust is

measured as described above, and the mass flow rate is determined by measuring the change

in mass of the propellant tanks over the duration of the engine firing. The specific impulse is

then calculated using the following formula:

Isp = F / (ṁ * g₀)

Where:

Isp is the specific impulse in seconds.

F is the measured thrust in Newtons.

ṁ is the mass flow rate in kg/s .

g₀ is the standard gravitational acceleration (9.81 m/s²).

Heat of Combustion Measurement
The heat of combustion of a liquid fuel is determined using a bomb calorimeter. A small,

precisely weighed sample of the fuel is placed in a sealed container (the "bomb") which is then

filled with high-pressure oxygen. The bomb is submerged in a known quantity of water in an

insulated container. The fuel is then ignited electrically, and the resulting temperature rise of the

water is measured. The heat of combustion is calculated from the temperature change, the

mass of the fuel, and the known heat capacity of the calorimeter system. Standardized

procedures for this measurement are outlined in ASTM D240 and ASTM D4809.
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The enhanced performance of Syntin over RP-1 can be attributed to its fundamental chemical

properties. The following diagram illustrates the logical flow from chemical structure to

performance advantages.

Syntin Properties RP-1 Properties

Performance Outcome

Strained Ring Structure
(Cyclopropane Rings)

High Positive Enthalpy of Formation
(+133 kJ/mol)[1][2]

Leads to

Higher Heat of Combustion

Results in

Higher Density
(0.851 g/mL)[1][2]

Higher Thrust

Contributes to

Alkane-Dominant Structure

Negative Enthalpy of Formation

Lower Density
(~0.81 g/mL)[1]

Higher Specific Impulse

Contributes to

Increased Payload Capacity
(e.g., Soyuz-U2 vs. Soyuz-U)

Enables Enables
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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